8-Phenyl-1,2,3,4-tetrahydrodibenzo[b,d]thiophen-4-amine

• Molecular Formula: C18H17NS
• Molecular Weight: 279.4 g/mol
• IUPAC Name: 8-phenyl-1,2,3,4-tetrahydrodibenzothiophen-4-amine
• InChI: InChI=1S/C18H17NS/c19-16-8-4-7-14-15-11-13(12-5-2-1-3-6-12)9-10-17(15)20-18(14)16/h1-3,5-6,9-11,16H,4,7-8,19H2
• InChI Key: LXLPDUNFMGIHRH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C3=C(S2)C=CC(=C3)C4=CC=CC=C4)N

Description

8-Phenyl-1,2,3,4-tetrahydrodibenzo[b,d]thiophen-4-amine is a useful research compound. Its molecular formula is C18H17NS and its molecular weight is 279.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8-phenyl-2,3-dihydrodibenzo[b,d]thiophen-4(1H)-one (0.28 g, 1.0 mmol, 1 eq), ammonium acetate (0.77 g, 10 eq) in MeOH (20 mL) was added NaBH3CN (160 mg, 2.5 eq) in one portion. The reaction mixture was heated to 50° C. and stirred for 20 h, After that the solvent was removed, diluted with saturated NaHCO3 and extracted with ethyl acetate (3×50 mL). The combined organic layers were dried over Na2SO4. After filtration and concentration, the residue was purified by silica gel chromatography to give the title compound (64 mg, 23%).